Cas no 1195-12-6 ((1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Properties

Names and Identifiers

• (1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid(SALTDATA: FREE)
• (1R,2R,4R)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid(SALTDATA: FREE)
• (+/-)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (.+-.)-endo
• (.+-.)-exo-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (2R)-bicyclo[2.2.1]hept-2-ene-5-endo-carboxylic acid
• 2-norbornene-6-carboxylic acid
• 5-norbornene carboxylic acid
• bicyclo[2.2.1 ]hept-5-ene-2-carboxylic acid
• +Expand

• InChIKey： FYGUSUBEMUKACF-DSYKOEDSSA-N
• Inchi： InChI=1S/C8H10O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,10)/t5-,6+,7-/m1/s1
• SMILES： C1[C@@H]2C[C@H]([C@H]1C=C2)C(=O)O

Computed Properties

• Exact Mass: 138.068079557g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.068079557g/mol
• Heavy Atom Count: 10
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 266.7±19.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 120.8±16.2 °C
• Density: 1.2±0.1 g/cm3